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An In-depth Technical Guide to the HPE 5945 Switch for Top-of-Rack Deployments in

Research and Drug Development

For researchers, scientists, and drug development professionals, the efficient transfer and

processing of large datasets are paramount. The network infrastructure forms the backbone of

these data-intensive workflows, directly impacting the speed of research and discovery. The

HPE 5945 Switch Series, designed for top-of-rack (ToR) data center deployments, offers high-

performance, low-latency connectivity essential for demanding computational and data-driven

environments. This guide provides a technical deep dive into the capabilities of the HPE 5945

switch, tailored for a scientific audience.

Core Performance and Scalability
The HPE 5945 series is engineered to handle the rigorous demands of high-performance

computing (HPC) clusters, next-generation sequencing (NGS) data analysis, and other data-

intensive scientific applications. Its architecture is optimized for minimizing latency and

maximizing throughput, critical factors in accelerating research timelines.

Quantitative Performance Specifications
The following tables summarize the key performance metrics of the HPE 5945 switch series,

providing a clear comparison of its capabilities.
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Performance Metric
HPE FlexFabric 5945 Switch

Series

Significance in Research

Environments

Switching Capacity Up to 6.4 Tb/s[1][2]

Enables wire-speed

performance for large data

transfers between servers,

crucial for genomic data

processing and large-scale

simulations.

Throughput
Up to 2024 Mpps (Million

packets per second)[1][2]

Ensures that a high volume of

network packets can be

processed without

degradation, important for

applications with high-

frequency, small-packet traffic.

Latency < 1 µs (64-byte packets)[1]

Ultra-low latency is critical for

tightly coupled HPC

applications and real-time data

analysis, reducing

computational wait times.

MAC Address Table Size 288K Entries[1]

Supports a large number of

connected devices,

accommodating dense server

racks and virtualized

environments common in

research data centers.

Routing Table Size
324K Entries (IPv4), 162K

Entries (IPv6)[1]

Provides scalability for large

and complex network

topologies, ensuring efficient

routing of data across different

subnets and research groups.
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Model Specific Port Configurations Description

JQ074A
48 x 1/10/25GbE SFP28 ports and 8 x

40/100GbE QSFP28 ports[3]

JQ075A 2-slot modular switch[3][4]

JQ076A 4-slot modular switch[3][4]

JQ077A 32 x 40/100GbE QSFP28 ports[3]

These specifications highlight the switch's capacity to serve as a high-density, high-speed

aggregation point for servers in a ToR architecture, directly connecting powerful computational

resources.

Key Features for Scientific Workflows
The HPE 5945 switch series incorporates several advanced features that are particularly

beneficial for research and drug development environments.

Data Center Bridging (DCB): Provides a set of enhancements to Ethernet to support lossless

data transmission, which is critical for storage traffic (iSCSI, FCoE) and other sensitive data

streams often found in scientific computing.[3][5] DCB ensures that no data packets are

dropped during periods of network congestion.

Virtual Extensible LAN (VXLAN): Enables the creation of virtualized overlay networks on top

of the physical infrastructure.[5][6] This is highly valuable for securely isolating different

research projects or datasets, allowing for multi-tenant environments within the same

physical network.

Intelligent Resilient Framework (IRF): Allows multiple HPE 5945 switches to be virtualized

and managed as a single logical device.[5] This simplifies network management and

enhances resiliency, as the failure of one switch in the IRF fabric does not lead to a complete

network outage.

Low Latency Cut-Through Switching: The switch can forward a packet as soon as the

destination MAC address is read, without waiting for the entire packet to be received.[3][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://etevers-marketing.com/data/file/product/HPE%20FlexFabric_5945_Switch_Series_datasheet.pdf
https://etevers-marketing.com/data/file/product/HPE%20FlexFabric_5945_Switch_Series_datasheet.pdf
https://buy.hpe.com/us/en/networking/switches/fixed-port-l3-managed-ethernet-switches/5900-switch-products/hpe-networking-comware-switch-series-5945/p/1010907030
https://etevers-marketing.com/data/file/product/HPE%20FlexFabric_5945_Switch_Series_datasheet.pdf
https://buy.hpe.com/us/en/networking/switches/fixed-port-l3-managed-ethernet-switches/5900-switch-products/hpe-networking-comware-switch-series-5945/p/1010907030
https://etevers-marketing.com/data/file/product/HPE%20FlexFabric_5945_Switch_Series_datasheet.pdf
https://etevers-marketing.com/data/file/product/HPE%20FlexFabric_5945_Switch_Series_datasheet.pdf
https://support.hpe.com/hpesc/public/docDisplay?docId=a00053252en_us&page=GUID-720C1ED6-FB8A-4BF3-813A-10AE535885BE.html&docLocale=en_US
https://support.hpe.com/hpesc/public/docDisplay?docId=a00053252en_us&page=GUID-720C1ED6-FB8A-4BF3-813A-10AE535885BE.html&docLocale=en_US
https://buy.hpe.com/tw/en/networking/switches/fixed-port-l3-managed-ethernet-switches/5900-switch-products/hpe-networking-comware-switch-series-5945/p/1010907030
https://support.hpe.com/hpesc/public/docDisplay?docId=a00053252en_us&page=GUID-720C1ED6-FB8A-4BF3-813A-10AE535885BE.html&docLocale=en_US
https://etevers-marketing.com/data/file/product/HPE%20FlexFabric_5945_Switch_Series_datasheet.pdf
https://support.hpe.com/hpesc/public/docDisplay?docId=a00053252en_us&page=GUID-720C1ED6-FB8A-4BF3-813A-10AE535885BE.html&docLocale=en_US
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This significantly reduces latency, a key advantage for HPC applications that rely on rapid

communication between nodes.

Experimental Protocols: Measuring Network
Performance
To substantiate the performance claims of network hardware, standardized testing

methodologies are employed. While specific internal testing protocols from HPE are

proprietary, the following outlines the general experimental procedures for measuring key

network switch performance metrics, relevant for any researcher looking to validate their

network infrastructure.

Latency Measurement (RFC 2544)
Objective: To measure the time delay a packet experiences as it traverses the switch.

Methodology:

Test Setup: A dedicated network traffic generator/analyzer is connected to two ports on the

HPE 5945 switch.

Frame Size: The test is repeated for various frame sizes (e.g., 64, 128, 256, 512, 1024,

1280, 1518 bytes) to understand the latency characteristics across different packet types.

Traffic Generation: The traffic generator sends a known number of frames at a specific rate

through one port of the switch.

Timestamping: The analyzer records the timestamp of when each frame is sent and when it

is received on the second port.

Calculation: Latency is calculated as the difference between the receive time and the send

time for each frame. The average, minimum, and maximum latency values are reported. For

store-and-forward devices, latency will vary with frame size. For cut-through devices, latency

should remain relatively constant.

Throughput Measurement (RFC 2544)
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Objective: To determine the maximum rate at which the switch can forward packets without any

drops.

Methodology:

Test Setup: Similar to the latency test, a traffic generator/analyzer is connected to two ports

on the switch.

Traffic Profile: A continuous stream of frames of a specific size is sent from the generator to

the switch.

Iterative Testing: The offered load (traffic rate) is increased incrementally. At each step, the

number of frames sent by the generator is compared to the number of frames received by

the analyzer.

Throughput Determination: The throughput is the highest rate at which the number of

received frames equals the number of sent frames (i.e., zero frame loss). This test is

repeated for different frame sizes.

Visualizing Network Architecture and Workflows
The following diagrams, generated using the DOT language, illustrate key concepts and

workflows related to the HPE 5945 switch in a research environment.

Top-of-Rack Deployment Architecture
This diagram shows a typical ToR deployment where HPE 5945 switches connect servers

within a rack and then aggregate uplinks to the core network.
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Caption: Typical Top-of-Rack data center design with HPE 5945 switches.

Logical Workflow for HPC Data Processing
This diagram illustrates a simplified logical workflow for processing large datasets in an HPC

environment, highlighting the role of the network.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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